Cas no 2171807-61-5 (2,2-bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 2,2-bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2171807-61-5
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 5770966
• PubChem ID: 165748048
• Update Time: 2025-10-22

2,2-bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• EN300-1280615
• 2,2-bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro[3.2.5^{7}.2^{4}]tetradecane
• 2171807-61-5
• 2,2-bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane

• Inchi： 1S/C12H20F2N2O2/c13-5-10(6-14)3-12(4-10)16-7-11(9-18-12)8-17-2-1-15-11/h15-16H,1-9H2
• InChI Key： VOWOACICAQLBOX-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC2(C1)NCC1(COCCN1)CO2

Computed Properties

• Exact Mass: 262.14928421g/mol
• Monoisotopic Mass: 262.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,2-bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane

2,2-Bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane: A Comprehensive Overview

2,2-Bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane, with the CAS number 2171807-61-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines multiple functional groups and rings in a single molecule. The presence of fluoromethyl groups and oxygenated rings contributes to its distinctive chemical properties and potential applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral catalysis and drug discovery. The spirocyclic framework of this compound provides a rigid structure that can be exploited for designing novel catalysts and bioactive molecules.

In terms of applications, 2,2-Bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane has shown promise in the development of advanced materials. Its fluorinated groups enhance its thermal stability and chemical resistance, making it a candidate for high-performance polymers and coatings. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry.

Recent studies have also explored the biological activity of this compound. Researchers have found that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. Furthermore, its unique structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioactivity and selectivity.

The CAS number 2171807-61-5 is a critical identifier for this compound in scientific literature and databases. It ensures accurate referencing and facilitates collaboration among researchers worldwide. The increasing interest in this compound underscores the importance of continued research into its properties and applications.

In conclusion, 2,2-Bis(fluoromethyl)-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its versatile structure and potential applications across multiple disciplines make it a subject of ongoing research and development.